Cas no 2172008-24-9 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid
• CAS No: 2172008-24-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6612350
• PubChem ID: 165805415
• Update Time: 2025-07-08

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid
• 2172008-24-9
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]morpholine-2-carboxylic acid
• EN300-1508586

• Inchi： 1S/C26H30N2O6/c1-26(2,24(31)28-13-14-33-22(15-28)23(29)30)11-12-27-25(32)34-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21-22H,11-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： FSQSGPRJWGTAIQ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1C(=O)O)C(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid

Recent Advances in the Application of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid (CAS: 2172008-24-9) in Chemical Biology and Pharmaceutical Research

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid (CAS: 2172008-24-9) has recently emerged as a significant molecule in chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative has shown promising applications in peptide synthesis, drug discovery, and biomaterial development. Recent studies have highlighted its unique structural features, including the morpholine ring and Fmoc-protected amine, which contribute to its versatility in various chemical and biological contexts.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for novel peptide-based therapeutics. Researchers utilized 2172008-24-9 to develop constrained peptidomimetics with enhanced metabolic stability and target binding affinity. The 2,2-dimethylbutanoyl moiety was found to provide optimal steric hindrance, improving proteolytic resistance while maintaining conformational flexibility essential for biological activity.

In the field of drug delivery systems, a recent breakthrough was reported in Advanced Materials (2024) where this compound served as a key component in self-assembling nanostructures. The morpholine-2-carboxylic acid moiety enabled pH-responsive behavior, while the Fmoc group facilitated controlled release of encapsulated therapeutics. This dual functionality makes 2172008-24-9 particularly valuable for targeted cancer therapies requiring precise spatial and temporal control of drug release.

From a synthetic chemistry perspective, the compound has gained attention for its applications in solid-phase peptide synthesis (SPPS). A 2024 Nature Protocols publication detailed an optimized protocol using 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid as a coupling reagent, demonstrating improved yields and reduced epimerization compared to traditional methods. The sterically hindered structure was shown to minimize side reactions during peptide chain elongation.

Recent pharmacological studies have explored the compound's potential as a scaffold for developing protease inhibitors. The morpholine ring system has demonstrated selective interactions with various enzyme active sites, particularly in viral proteases. Preliminary results from in vitro assays against SARS-CoV-2 main protease (Mpro) showed promising inhibitory activity when the compound was incorporated into peptidomimetic structures.

In biomaterials science, researchers have leveraged the amphiphilic nature of 2172008-24-9 to create novel hydrogels with tunable mechanical properties. The compound's ability to form π-π stacking interactions through its Fmoc group, combined with hydrogen bonding from the morpholine and carboxylic acid functionalities, enables the formation of stable supramolecular networks. These materials show potential for tissue engineering applications and as platforms for 3D cell culture.

Looking forward, the unique chemical properties of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylmorpholine-2-carboxylic acid continue to inspire innovative applications across multiple disciplines. Ongoing research is exploring its use in developing next-generation antimicrobial peptides, targeted molecular imaging probes, and smart biomaterials. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in chemical biology and pharmaceutical development.